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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B100018 Get Quote

An In-depth Technical Guide to the Core Properties of 3-Methoxycinnamic Acid

This guide provides essential information regarding the molecular formula and weight of 3-
Methoxycinnamic acid, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Data
The fundamental molecular properties of 3-Methoxycinnamic acid are summarized below.

These values are foundational for a wide range of applications, including stoichiometry in

chemical reactions, analytical method development, and computational modeling.

Property Value Source

Molecular Formula C₁₀H₁₀O₃ PubChem, NIST[1][2]

Molecular Weight 178.18 g/mol PubChem[1]

Molecular Weight (High

Precision)
178.1846 g/mol NIST[2]

Determination of Molecular Properties
The molecular formula and weight of chemical compounds like 3-Methoxycinnamic acid are

determined through a combination of computational methods and experimental analysis.
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Computational Methods: The molecular formula (C₁₀H₁₀O₃) is established from the known

structure of the molecule. The molecular weight is then calculated by summing the atomic

weights of all constituent atoms based on this formula.[1]

Experimental Verification: Techniques such as mass spectrometry are employed to

experimentally determine the molecular weight with high precision, confirming the

computationally derived values.

Relationships of Core Properties
The relationship between the common name, molecular formula, and molecular weight is a

fundamental concept in chemistry. The molecular formula is derived from the structure, and the

molecular weight is calculated from the formula.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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